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Compound of Interest

Compound Name: Aluminum-26
CAS No.: 14682-66-7
Cat. No.: B1230959
Get Quote
. J

While the full quantitative results of the "First international 2°Al interlaboratory comparison” are
not publicly available in their entirety, the following table illustrates the typical structure of such
a comparison. This format allows for a clear and objective assessment of the agreement
between participating laboratories. The data presented here is representative and intended to
serve as a template for how such results would be displayed.
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Participating Reported 26All Reported Deviation from
Laboratory Sample ID 27Al Ratio (x Uncertainty (x Consensus
(Code) 10-?) 10-?) Value (%)
Lab A M1 45.2 1.8 +0.9
Lab B M1 441 2.1 -1.6
LabC M1 46.0 1.9 +2.7
Lab D M1 44.8 2.0 +0.0
Consensus
M1 44.8 0.9
Value
Lab A M2 1235 4.9 +1.2
Lab B M2 120.1 55 -1.6
Lab C M2 124.8 5.0 +2.3
Lab D M2 122.0 5.2 -0.0
Consensus
M2 122.0 2.1
Value
Lab A M3 88.9 35 +0.5
Lab B M3 87.2 4.0 -1.5
Lab C M3 90.1 3.6 +1.8
Lab D M3 88.5 3.8 +0.0
Consensus
M3 88.5 14
Value
Lab A M4 15.6 0.8 +1.3
Lab B M4 15.1 0.9 -1.9
Lab C M4 15.8 0.8 +2.6
Lab D M4 154 0.7 +0.0
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Consensus
M4 15.4 0.3
Value

Experimental Protocols

The accurate determination of 26Al concentrations relies on meticulous sample preparation and
sophisticated analytical techniques, primarily Accelerator Mass Spectrometry (AMS).

Sample Preparation from Meteorites

The "First international 26Al interlaboratory comparison" utilized meteorite samples to assess
the entire analytical process, from chemical preparation to measurement.[1] The general
procedure for extracting and purifying aluminum from such samples is as follows:

o Sample Digestion: A powdered meteorite sample (typically ~10 mg) is treated with
hydrofluoric acid (HF) in a Teflon beaker to dissolve the silicate matrix.[2] A known amount of
natural aluminum (2’Al) carrier is added at this stage to determine the chemical yield and to
serve as a reference for the isotope ratio measurement.[3]

o Precipitation: The dissolved aluminum is then precipitated as aluminum hydroxide (Al(OH)3)
by the addition of ammonium hydroxide (NH2sOH).[2]

o Conversion to Oxide: The Al(OH)s precipitate is placed in a platinum crucible and heated at
high temperatures (e.g., 900°C) to convert it to aluminum oxide (Alz03), which is the form
suitable for introduction into the ion source of the AMS.[2]

o Target Preparation: The resulting Al203 is mixed with a conductive metal powder, such as
silver (Ag) or copper (Cu), and pressed into a target holder for the AMS ion source.[2]

Accelerator Mass Spectrometry (AMS) Measurement of
26A|

AMS is the standard and most sensitive technique for measuring long-lived radionuclides like
26/, capable of detecting extremely low concentrations.[1][4] The fundamental steps of an AMS
measurement are:
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e lon Generation: Negative ions are produced from the Al2Os target material via cesium
sputtering in the ion source.[4] Either aluminum anions (Al~) or aluminum oxide anions
(AlO™) can be extracted.[4]

« Injection and Pre-acceleration: The generated ions are extracted from the source and
passed through an injection magnet, which selects for the desired mass-to-charge ratio (m/z
26 for 26Al or m/z 27 for 27Al).[3]

o Acceleration and Stripping: The selected ions are accelerated to a high-voltage terminal
within a tandem accelerator. Inside the terminal, they pass through a thin foil or a gas
stripper, which removes several electrons, converting the negative ions into positive ions
(e.g., AI3*).[4] This process also breaks up molecular isobars, a key feature of AMS for
removing interferences.[3]

o High-Energy Mass Analysis: The now positively charged ions are accelerated again away
from the high-voltage terminal. A high-energy analyzing magnet then separates the ions
based on their mass, energy, and charge state.

o Detection: The stable isotope (2’Al) is typically measured in a Faraday cup as a current,
while the rare 26Al ions are counted individually in a sensitive detector, such as a gas
ionization detector.[3]

» Ratio Calculation: The ratio of 26Al to 2’Al is determined by sequentially measuring the two
isotopes.

Visualizing the Workflow

To better understand the processes involved in the cross-calibration of 26Al standards, the
following diagrams illustrate the key workflows.
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Caption: Workflow of an international 2°Al interlaboratory comparison.
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Caption: Experimental workflow for 26Al measurement by AMS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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